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Compound of Interest

Compound Name: cis-Aconitic anhydride

Cat. No.: B027748 Get Quote

An In-depth Technical Guide to cis-Aconitic Anhydride: Safety Data Sheet and Handling

Precautions

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling precautions for cis-
Aconitic anhydride, a key reagent in various chemical syntheses. The following sections

detail its properties, hazards, and the necessary measures to ensure its safe use in a

laboratory setting.

Chemical and Physical Properties
cis-Aconitic anhydride is a white crystalline solid.[1] It is sensitive to moisture and should be

stored accordingly.[2][3] Key quantitative data are summarized in the table below.
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Property Value References

CAS Number 6318-55-4

Molecular Formula C₆H₄O₅ [4]

Molecular Weight 156.09 g/mol [4]

Melting Point 75-78 °C (lit.) [2]

Appearance
White to cream or pale brown

powder/crystalline powder
[5]

Purity
≥94% to ≥98% (depending on

the supplier)
[5][6]

Safety Data Sheet (SDS) Summary
This section summarizes the critical safety information typically found in a Safety Data Sheet

for cis-Aconitic anhydride.

Hazard Identification
cis-Aconitic anhydride is classified as a hazardous substance.[1]

GHS Classification: Skin Corrosion/Irritation (Category 1B), Serious Eye Damage/Eye

Irritation (Category 1).[1] It may also cause respiratory irritation.[1]

Signal Word: Danger.[1][7]

Hazard Statements: H314 - Causes severe skin burns and eye damage.[1][7]

Precautionary Statements: P260, P280, P303+P361+P353, P304+P340+P310,

P305+P351+P338, P363.[7]

First-Aid Measures
Immediate medical attention is required in case of exposure.[1]
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower.

Call a physician immediately.[1]

Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids. Immediate medical attention is required.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Evacuate personnel to safe

areas. Avoid dust formation and contact with skin, eyes, or clothing.[1]

Environmental Precautions: Should not be released into the environment.[1]

Containment and Cleaning: Sweep up and shovel into suitable containers for disposal. Avoid

creating dust.[1]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of cis-Aconitic anhydride and

ensure laboratory safety.
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Handling: Use only under a chemical fume hood.[1] Wear personal protective equipment,

including chemical-resistant gloves and safety goggles or a face shield.[9] Avoid breathing

dust.[1] Wash hands thoroughly after handling.[9]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[2] It is moisture-

sensitive and should be stored under an inert gas.[8] Recommended storage temperature is

2-8°C.[2]

Incompatible Materials: Strong acids, strong bases, and oxidizing agents.[1][3]

Experimental Protocols
While specific protocols for the synthesis of copolymers or nanoparticles using cis-Aconitic
anhydride are proprietary and not detailed in public literature, a general purification method is

provided below.

Purification of cis-Aconitic Anhydride
This protocol is based on established chemical purification techniques.[2][8]

Objective: To purify crude cis-Aconitic anhydride.

Materials:

Crude cis-Aconitic anhydride

Xylene or Acetic Anhydride (Ac₂O)

Benzene (C₆H₆)

Reflux apparatus

Evaporator

Crystallization dish

Methodology:

Dissolution and Reflux:
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Place the crude cis-Aconitic anhydride in a round-bottom flask.

Add xylene (approximately 7.5 parts relative to the anhydride).

Reflux the mixture for 1 hour.

Alternative: Reflux in acetic anhydride.

Evaporation:

After reflux, evaporate the solvent (xylene or acetic anhydride) under reduced pressure.

Recrystallization:

Dissolve the resulting residue in a minimal amount of hot benzene.

Allow the solution to cool slowly to facilitate crystallization.

Collect the purified crystals by filtration.

Dry the crystals, noting that the compound is sensitive to moisture.[2][8]

Visualized Workflows and Pathways
Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of cis-Aconitic
anhydride in a laboratory setting.

Caption: A workflow diagram illustrating the key steps for safely handling cis-Aconitic
anhydride.

Role in the Citric Acid Cycle
cis-Aconitic anhydride readily hydrolyzes to cis-aconitic acid (cis-aconitate in physiological

pH). cis-Aconitate is a key intermediate in the citric acid cycle (or Krebs cycle), a fundamental

metabolic pathway. The diagram below illustrates this relationship.
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Role of cis-Aconitate in the Citric Acid Cycle
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Caption: The conversion of citrate to isocitrate via the intermediate cis-aconitate in the citric

acid cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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